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Compound of Interest

Compound Name: N-Formyilglycine Ethyl Ester

Cat. No.: B140467

An In-depth Technical Guide to the Safe Handling of N-Formylglycine Ethyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Formylglycine ethyl ester (CAS No: 3154-51-6) is an amino acid derivative widely utilized
in organic synthesis and pharmaceutical research.[1][2] Its primary application is as a building
block in peptide synthesis and as an intermediate for creating more complex molecules, such
as pyridine derivatives and aminomethylene compounds.[1][3] Structurally, it is the N-formyl
derivative of glycine ethyl ester, featuring a formyl group attached to the nitrogen atom.[1]
Given its classification as a flammable liquid and its role in sensitive synthetic procedures, a
thorough understanding of its properties and safe handling protocols is essential for all
laboratory personnel. This guide provides comprehensive data and methodologies to ensure its
safe use in a research and development setting.

Chemical and Physical Properties

The physical and chemical properties of N-Formylglycine Ethyl Ester are critical for its proper
handling, storage, and use in experimental setups. These properties are summarized below.
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Property

Value

CAS Number

3154-51-6[4]

Molecular Formula

CsHsNO3[5][6]

Molecular Weight

131.13 g/mol [7]

Appearance

Colorless to light yellow clear liquid[5][8][9]

Physical State

Liquid[5][9]

Boiling Point

267-269 °C (lit.)[3][8] 119-120 °C @ 1 Torr[4]

Density

1.15 g/mL at 25 °C (lit.)[8]

Refractive Index

n20/D 1.453 (lit.)[8]

Flash Point 106-107 °C (at 0.5 mm Hg)[4]

Solubility Soluble in common organic solvents[3][4]
Ethyl N-formylglycinate, Ethyl

Synonyms

formamidoacetate[4][10]

Hazard Identification and Classification

N-Formylglycine Ethyl Ester is classified as a hazardous substance under the Globally

Harmonized System (GHS).[4][10] Adherence to the specified precautions is mandatory to

minimize risks.
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Category Details

GHS Classification Flammable liquids, Category 3[4][10]
Pictogram &

Signal Word Warning[4][10]

Hazard Statement H226: Flammable liquid and vapour.[4][10][11]

Prevention:P210: Keep away from heat, hot
surfaces, sparks, open flames and other ignition
sources. No smoking.[10][11]P233: Keep
container tightly closed.[10][11]P240: Ground
and bond container and receiving equipment.
[10][11]P241: Use explosion-proof
electrical/ventilating/lighting equipment.[10]
[11]P242: Use non-sparking tools.[10][11]P243:
Take action to prevent static discharges.[10]
[11]P280: Wear protective gloves/protective
clothing/eye protection/face protection.[10]
[11]Response:P303+P361+P353: IF ON SKIN

(or hair): Take off immediately all contaminated

Precautionary Statements

clothing. Rinse skin with water.[4]
[10]P370+P378: In case of fire: Use dry
chemical, carbon dioxide or alcohol-resistant
foam to extinguish.[10]Storage:P403+P235:
Store in a well-ventilated place. Keep cool.[4]
[10]Disposal:P501: Dispose of
contents/container to an appropriate treatment
and disposal facility in accordance with

applicable regulations.[4][10]

Safe Handling and Storage Protocols

Proper handling and storage are paramount to ensuring laboratory safety. The following
protocols are based on established safety data for N-Formylglycine Ethyl Ester.

Engineering Controls
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Operations involving this chemical should be conducted in a well-ventilated place, preferably
within a chemical fume hood to minimize inhalation exposure.[4][10] Use explosion-proof
electrical and ventilating equipment to mitigate fire risk.[4][10]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling N-Formylglycine Ethyl Ester:

o Eye/Face Protection: Wear tightly fitting safety goggles conforming to EN 166 (EU) or NIOSH
(US) standards.[10]

o Skin Protection: Wear protective gloves and impervious, fire/flame-resistant clothing to
prevent skin contact.[10]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator should be used.[10]

General Handling Procedures

» Avoid contact with skin and eyes.[4][12]

Keep the container away from all sources of ignition, including heat, sparks, and open
flames.[4][10]

Use only non-sparking tools to prevent ignition.[4][10]

Ground and bond all containers and receiving equipment to prevent static discharge.[4][10]

Handle in accordance with good industrial hygiene and safety practices.[5]

Storage Requirements

e Store in a dry, cool, and well-ventilated area.[4][10]
o Keep the container tightly closed to prevent the escape of vapors.[4][10]

» Store away from incompatible materials and foodstuff containers.[4]
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Perform Experimental Work
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Store Securely
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Caption: Standard workflow for safely handling N-Formylglycine Ethyl Ester.
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Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing
has stopped, provide artificial respiration and seek immediate medical attention.[5][10]

o Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected area with
soap and plenty of water.[10][12] If irritation persists, consult a doctor.[10]

o Eye Contact: Immediately flush eyes with pure water for at least 15 minutes, occasionally
lifting the upper and lower eyelids.[5][10] Seek immediate medical attention.[10]

 Ingestion: Rinse the mouth with water.[10] Do not induce vomiting.[10] Never give anything
by mouth to an unconscious person and call a doctor or Poison Control Center immediately.
[10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[10]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[5]

o Protective Actions: Fire-fighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[10]

Accidental Release Measures (Spills)

» Personal Precautions: Ensure adequate ventilation and wear full personal protective
equipment.[5][12] Evacuate unnecessary personnel to a safe area.[12] Remove all sources
of ignition.[13]

o Environmental Precautions: Prevent the chemical from entering drains or waterways.[5][13]
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+ Containment and Cleanup: For spills, contain and absorb the liquid with sand, earth, or
another inert, non-combustible material.[13] Collect the material and place it into a suitable,
labeled container for disposal.[5][13]

Emergency Event Occurs

Spill / Accidental Release o Personal Exposure
es es \Yes

( Evacuate & Remove Ignition Sources ) [ e Eon, iy Cheiile, @ j Route of Exposure?

Alcohol-Resistant Foam

Skin/Eye nhalation ngestion
\
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\4
( Contain with Inert Material )

Remove Clothing, Flush with Move to Fresh Air Rinse Mouth, Do Not
Water for 15 min Induce Vomiting

A4

Collect for Disposal Seek Medical Attention

Click to download full resolution via product page

Caption: Logical decision-making flow for emergency response procedures.
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Experimental Protocols

N-Formylglycine Ethyl Ester is a reactant in various synthetic procedures.[1][3] The following
is a generalized methodology for its use in the synthesis of ethyl isocyanoacetate, adapted
from established procedures.[14]

Objective: To synthesize ethyl isocyanoacetate via the dehydration of N-Formylglycine ethyl
ester.

Materials:

e N-Formylglycine ethyl ester

o Triethylamine

e Dichloromethane (anhydrous)

e Phosphorus oxychloride

o Water

e Saturated sodium chloride solution

e Anhydrous potassium carbonate

e Three-necked, round-bottomed flask
e Mechanical stirrer, thermometer, pressure-equalizing dropping funnel, nitrogen inlet
Methodology:

» Reaction Setup:

o Equip a three-necked, round-bottomed flask with a mechanical stirrer, a thermometer, and
a dropping funnel connected to a nitrogen line.[14]

o Charge the flask with N-Formylglycine ethyl ester, triethylamine, and anhydrous
dichloromethane.[14]
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o Flush the entire apparatus with dry nitrogen.[14]

e Reaction Execution:
o Cool the stirred solution to between 0°C and -2°C using an ice-salt bath.[14]

o Add phosphorus oxychloride dropwise via the dropping funnel over 15-20 minutes,
ensuring the internal temperature is maintained at 0°C.[14]

o After the addition is complete, continue stirring the mixture for an additional 30 minutes.
[14]

e Workup and Extraction:

o Slowly add water to the reaction mixture until the volume of the aqueous layer is
approximately 1 liter.[14]

o Separate the aqueous layer and extract it twice with portions of dichloromethane.[14]
o Combine all organic (dichloromethane) layers.[14]

e Purification:

o

Wash the combined organic solution with a saturated sodium chloride solution.[14]

[¢]

Dry the solution over anhydrous potassium carbonate.[14]

[¢]

Evaporate the solvent under reduced pressure.[14]

[e]

Distill the remaining crude product to afford pure ethyl isocyanoacetate.[14]
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Caption: General workflow for a synthesis using N-Formylglycine Ethyl Ester.
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Disposal Considerations

All waste containing N-Formylglycine Ethyl Ester must be treated as hazardous. It should be
disposed of in a suitable, labeled container and sent to an appropriate treatment and disposal
facility.[4][10] Disposal must be in accordance with all applicable federal, state, and local laws
and regulations.[4][10] Do not release into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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